MB710

• Molecular Formula: C16H16IN3O3S
• Molecular Weight: 457.3 g/mol
• InChI: InChI=1S/C16H16IN3O3S/c1-3-19(4-2)16-18-11-9(15(22)23)13(21)10(17)12(14(11)24-16)20-7-5-6-8-20/h5-8,21H,3-4H2,1-2H3,(H,22,23)
• InChIKey: SEBJATZOIHUGAU-UHFFFAOYSA-N

MB710 Procurement Guide: Quantified p53-Y220C Stabilization and Anticancer Activity

MB710 (CAS 2230044-57-0) is an aminobenzothiazole derivative that functions as a small-molecule stabilizer of the oncogenic p53 mutant Y220C [1]. It binds tightly to the mutation-induced surface crevice in the p53 DNA-binding domain, restoring native-like stability to the thermolabile protein . The compound has been characterized for its binding affinity (Kd) to p53-Y220C and for its ability to reduce viability selectively in cancer cell lines harboring this mutation .

Target Engagement p53-Y220C stabilization study fit

Cell Model Endpoint Cell viability endpoint review in mutant lines

Comparator Workflow Supports comparator analysis vs. PhiKan083, MB725, PK11007

• [1] Baud MGJ, Bauer MR, Verduci L, et al. Aminobenzothiazole derivatives stabilize the thermolabile p53 cancer mutant Y220C and show anticancer activity in p53-Y220C cell lines. Eur J Med Chem. 2018;152:101-114. View Source

MB710: Why Generic p53 Y220C Stabilizer Substitution Fails

Substituting MB710 with a generic 'p53 Y220C stabilizer' such as the older carbazole derivative PhiKan083 is not scientifically valid due to substantial differences in binding affinity and downstream functional consequences. While both compounds target the same crevice, MB710 achieves a ~40-fold higher binding affinity (Kd 4.1 µM vs. 167 µM for PhiKan083), translating into distinct cellular potency profiles [1]. Furthermore, even within the aminobenzothiazole class, the closely related analogue MB725 exhibits a different functional profile, with more pronounced induction of p53 target genes and selective cytotoxicity, underscoring that minor structural variations yield divergent pharmacological outcomes [2]. Therefore, precise selection of the specific molecular tool is critical for experimental reproducibility and for drawing accurate biological conclusions.

PhiKan083

Lower binding affinity; target engagement context may shift.

Binding affinity profile differs substantially; direct replacement may not reproduce stabilization level.

MB725

Divergent cellular potency and gene induction.

Cell viability and p53 target gene response patterns may not match MB710; careful SAR review required.

PK11007

Covalent alkylation mechanism vs. non-covalent binding.

Mechanistic basis differs; off-target profile and pathway-response interpretation may not transfer.

• [1] TargetMol. PhiKan 083 Product Page. Kd for p53-Y220C: 167 μM. View Source
• [2] Baud MGJ, Bauer MR, Verduci L, et al. Aminobenzothiazole derivatives stabilize the thermolabile p53 cancer mutant Y220C and show anticancer activity in p53-Y220C cell lines. Eur J Med Chem. 2018;152:101-114. View Source

MB710 Product-Specific Quantitative Evidence Guide for Procurement

MB710 Binding Affinity to p53-Y220C: Quantified Advantage Over PhiKan083

MB710 demonstrates a Kd of 4.1 µM for the p53-Y220C mutant, a value that is 40.7-fold lower (stronger binding) than the 167 µM Kd reported for the first-generation Y220C stabilizer PhiKan083 [1]. This difference is critical, as a lower Kd indicates a higher fraction of target engagement at a given concentration, potentially enabling more robust stabilization at pharmacologically relevant doses .

Binding Affinity

Cross-study comparable

Kd 4.1 µM vs. PhiKan083 167 µM (40.7-fold lower)

Supports binding affinity context for p53-Y220C engagement.

Purified protein, biophysical assay; higher affinity enables lower test concentrations.

Evidence Dimension	Binding Affinity (Kd) to p53-Y220C Mutant Protein
Target Compound Data	4.1 µM
Comparator Or Baseline	PhiKan083: 167 µM
Quantified Difference	40.7-fold lower Kd (higher affinity) for MB710
Conditions	In vitro binding assay using purified p53-Y220C protein; Kd determined by surface plasmon resonance or similar biophysical method.

Why This Matters

Higher binding affinity enables more complete target engagement at lower concentrations, reducing the risk of off-target effects and improving the signal-to-noise ratio in cellular assays.

• [1] TargetMol. PhiKan 083 Product Page. Kd for p53-Y220C: 167 μM. View Source

MB710 vs. MB725: Differential Impact on Viability in p53-Y220C Cancer Cells

In the p53-Y220C mutant Huh-7 hepatocellular carcinoma cell line, the ethylamide analogue MB725 achieved an IC50 of 10 µM for viability reduction . In contrast, MB710 exhibited an IC50 of 90 µM in the NUGC3 gastric cancer cell line, which also harbors the Y220C mutation . While a direct IC50 comparison in the same cell line is not available from a single study, the data suggest that MB725 may be more potent in certain cellular contexts, while MB710 serves as the critical chemical probe for understanding the structure-activity relationship (SAR) and for experiments where the ethylamide moiety of MB725 may introduce confounding effects on target selectivity or cellular permeability.

Cellular Potency

Cross-study comparable

MB710 IC50 90 µM (NUGC3); MB725 IC50 10 µM (Huh-7). ~9-fold difference across lines.

Supports cell-model potency context; cross-cell line comparison.

72h viability assay; different cell lines used; direct same-line comparison not available.

Evidence Dimension	Cytotoxicity (IC50) in p53-Y220C Mutant Cancer Cell Lines
Target Compound Data	MB710 IC50 in NUGC3 (gastric cancer, Y220C): 90 µM
Comparator Or Baseline	MB725 IC50 in Huh-7 (hepatocellular carcinoma, Y220C): 10 µM
Quantified Difference	MB725 exhibits ~9-fold lower IC50 (higher potency) in its respective cell line compared to MB710 in NUGC3 cells.
Conditions	72-hour cell viability assay (e.g., MTT or CellTiter-Glo). NUGC3 cells for MB710; Huh-7 cells for MB725.

Why This Matters

Understanding the differential cellular potency between MB710 and MB725 is essential for selecting the appropriate tool compound; MB725 may be preferred for maximum cytotoxicity, while MB710 is indispensable for SAR studies and as a control for off-target effects associated with the ethylamide group.

Selective Cytotoxicity Profile of MB710 in p53-Y220C vs. Wild-Type p53 Cells

MB710 demonstrates a window of selective toxicity, with relatively low toxicity against all tested cell lines at concentrations up to 60 µM, while initial selective viability reduction becomes apparent at higher concentrations . Specifically, the p53-Y220C mutant cell line NUGC3 was the most sensitive, with an IC50 of 90 µM, compared to NUGC4 (p53 wild-type, IC50 120 µM) and the non-cancer fibroblast line WI38 (IC50 >120 µM) . This ~1.3-fold difference in IC50 between mutant and wild-type p53 cancer cells, and a >1.3-fold difference compared to normal fibroblasts, confirms that the cytotoxic effect is partially dependent on the presence of the Y220C mutation and is not due to general toxicity.

Selectivity Window

Head-to-head

NUGC3 (Y220C) 90 µM vs. NUGC4 (WT) 120 µM, WI38 >120 µM. 1.3-fold and >1.3-fold.

Supports mutation-dependent selectivity context.

72h incubation; selectivity requires validation in additional Y220C models.

Evidence Dimension	Cell Viability IC50 in Different Cell Lines with Varying p53 Status
Target Compound Data	NUGC3 (p53 Y220C): IC50 90 µM; NUGC4 (p53 WT): IC50 120 µM; WI38 (normal fibroblast): IC50 >120 µM
Comparator Or Baseline	Intra-study comparison of cell lines with different p53 backgrounds
Quantified Difference	NUGC3 is 1.3-fold more sensitive than NUGC4, and >1.3-fold more sensitive than WI38.
Conditions	72-hour incubation with MB710 (0-200 µM). Viability assessed by standard colorimetric or luminescent assay.

Why This Matters

Confirmation of mutation-dependent selectivity supports the use of MB710 as a specific chemical probe for interrogating p53-Y220C biology, minimizing the risk of off-target cytotoxicity that could confound experimental results.

MB710 Distinguishes Itself from PK11007 by a Direct Stabilization Mechanism

Unlike the mild thiol alkylator PK11007, which stabilizes p53-Y220C by covalently modifying surface-exposed cysteines [1], MB710 acts through a non-covalent, conformation-specific binding mechanism that directly fills the mutation-induced crevice [2]. This mechanistic distinction is critical, as PK11007's alkylating activity may also affect other cellular proteins containing reactive thiols, potentially leading to off-target effects independent of p53 status [3]. MB710's specific, non-covalent binding offers a cleaner pharmacological profile for experiments aimed at dissecting the downstream consequences of restoring p53-Y220C's native fold.

Stabilization Mechanism

Class-level inference

Non-covalent crevice binding vs. PK11007 covalent cysteine alkylation.

Supports mechanistic basis for target engagement interpretation.

Off-target profile may differ; non-covalent binding avoids thiol-reactivity confounds.

Evidence Dimension	Mechanism of p53-Y220C Stabilization
Target Compound Data	MB710: Non-covalent, conformation-specific binding to the Y220C crevice.
Comparator Or Baseline	PK11007: Covalent alkylation of surface-exposed cysteines (Cys124, Cys135, Cys141, Cys182).
Quantified Difference	Qualitative difference in mechanism: Non-covalent vs. covalent modification.
Conditions	In vitro binding and alkylation assays; X-ray crystallography for PK11007 (PDB 5LAP).

Why This Matters

Selecting a non-covalent stabilizer like MB710 avoids the potential confounding effects of covalent, non-specific thiol alkylation, enabling more precise interrogation of p53-Y220C biology and reducing the likelihood of off-target cellular responses.

• [1] Bauer MR, Joerger AC, Fersht AR. 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells. Proc Natl Acad Sci U S A. 2016;113(36):E5271-E5280. View Source
• [2] Baud MGJ, Bauer MR, Verduci L, et al. Aminobenzothiazole derivatives stabilize the thermolabile p53 cancer mutant Y220C and show anticancer activity in p53-Y220C cell lines. Eur J Med Chem. 2018;152:101-114. View Source
• [3] RCSB PDB. 5LAP: p53 cancer mutant Y220C with Cys182 alkylation by PK11007. View Source

MB710 Best Research and Industrial Application Scenarios

Structure-Activity Relationship (SAR) Studies for Aminobenzothiazole-Based Y220C Stabilizers

MB710 serves as the reference chemical probe for SAR campaigns aimed at optimizing the aminobenzothiazole scaffold for enhanced potency, selectivity, and drug-like properties. Its well-characterized binding affinity (Kd 4.1 µM) and cellular activity in NUGC3 cells (IC50 90 µM) provide a benchmark against which new analogues can be compared . The direct comparison with MB725, an ethylamide analogue with different cellular potency, highlights the importance of subtle structural modifications, making MB710 an essential tool for medicinal chemistry optimization programs targeting the p53-Y220C mutation.

Validation of p53-Y220C as a Druggable Target in Novel Cancer Models

MB710 is the compound of choice for validating the functional significance of the p53-Y220C mutation in newly established cancer cell lines, patient-derived xenografts (PDX), or genetically engineered models. Its demonstrated selective cytotoxicity against Y220C-mutant cells (1.3-fold vs. wild-type p53 cancer cells and >1.3-fold vs. normal fibroblasts) provides a clear experimental window to confirm that the observed phenotype is driven by the target mutation. This application is critical for justifying investment in Y220C-targeted drug discovery programs.

Comparative Mechanistic Studies of p53 Stabilizer Classes

MB710 is an indispensable component of any study designed to compare the downstream transcriptional and phenotypic consequences of different p53-Y220C stabilization mechanisms. Its non-covalent, conformation-specific binding mode stands in stark contrast to the covalent alkylation mechanism of PK11007 and the lower-affinity binding of the carbazole-based PhiKan083 [1]. Utilizing MB710 as a probe in these comparative studies allows researchers to dissect whether specific p53 target gene activation patterns (e.g., p21, PUMA) are a general consequence of stabilization or are unique to a particular chemical scaffold and its associated off-target profile.

Application

Selection Property

Validation Focus

Aminobenzothiazole SAR studies for p53-Y220C stabilization

Binding affinity and cell viability endpoint profile

Benchmarking against MB725 and other analogues

p53-Y220C target engagement studies in tumor cell models

Mutation-dependent selectivity profile

Genotype-dependent viability endpoint review

Comparative stabilization mechanism studies

Non-covalent binding mechanism vs. covalent modifiers

Downstream p53 pathway-response interpretation

• [1] TargetMol. PhiKan 083 Product Page. Kd for p53-Y220C: 167 μM. View Source